Cas no 52234-85-2 (2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1))

2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1) structure
52234-85-2 structure
Product Name:2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1)
CAS No:52234-85-2
MF:C16H36ClN
MW:277.916744232178
CID:377665
PubChem ID:171133
Update Time:2025-04-19

2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Tridecanaminium,N,N,N-trimethyl-, chloride (1:1)
    • 2-Tridecanaminium, N,N,N-trimethyl-, chloride
    • N-(1-methyldodecyl)-N,N,N-trimethylammonium
    • trimethyl(tridecan-2-yl)azanium,chloride
    • DTXSID80966610
    • trimethyl(tridecan-2-yl)azanium;chloride
    • SCHEMBL11136770
    • 2ATDBr
    • N-(1-Methyldodecyl)-N,N,N-trimethylammonium bromide
    • 52234-85-2
    • N,N,N-trimethyltridecan-2-aminium chloride
    • Inchi: 1S/C16H36N.ClH/c1-6-7-8-9-10-11-12-13-14-15-16(2)17(3,4)5;/h16H,6-15H2,1-5H3;1H/q+1;/p-1
    • InChI Key: PVAJTFUOUUJGJL-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(C)C(C)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 240.972
  • Monoisotopic Mass: 277.2536278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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